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Compound of Interest

Compound Name: 2-(Tributylstannyl)thiophene

Cat. No.: B031521 Get Quote

A Technical Guide to 2-(Tributylstannyl)thiophene

COMPOUND: 2-(Tributylstannyl)thiophene CAS NUMBER: 54663-78-4

This document provides a comprehensive technical overview of 2-(tributylstannyl)thiophene,

a key organotin reagent in modern organic synthesis. It is intended for researchers, chemists,

and professionals in the field of drug development and materials science. This guide covers the

compound's physicochemical properties, safety and handling protocols, a detailed synthesis

method, and its principal applications, with a focus on the Stille cross-coupling reaction.

Physicochemical and Spectroscopic Properties
2-(Tributylstannyl)thiophene is a colorless to pale-yellow liquid.[1][2] It is characterized by the

presence of a tributylstannyl group attached to the second position of a thiophene ring, a

feature that dictates its reactivity.[2] Key physical and chemical properties are summarized

below.
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Property Value Reference

Molecular Formula C₁₆H₃₀SSn [3][4][5][6][7]

Molecular Weight 373.18 g/mol [3][5][6][7]

Boiling Point 155 °C at 0.1 mmHg [1][8]

Density 1.175 g/mL at 25 °C [1][8]

Refractive Index (n²⁰/D) 1.518 [1][8]

Flash Point 105 °C (221 °F) - closed cup [2][8]

Appearance Colorless liquid [1]

Storage Temperature 2–8 °C under inert gas [1][2]

Safety and Handling
2-(Tributylstannyl)thiophene is a hazardous substance and must be handled with appropriate

precautions in a chemical fume hood.[9] It is toxic if swallowed, harmful in contact with skin,

and causes skin and serious eye irritation.[10][11] Prolonged or repeated exposure can cause

damage to organs.[11] This compound is also very toxic to aquatic life with long-lasting effects.

[9][10][11]
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Hazard Class GHS Pictograms Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 3)

GHS06, GHS08,

GHS09
Danger

H301: Toxic if

swallowed.

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin.

Skin Irritation

(Category 2)

H315: Causes skin

irritation.

Eye Irritation

(Category 2)

H319: Causes serious

eye irritation.

Reproductive Toxicity

(Category 1B)

H360FD: May

damage fertility. May

damage the unborn

child.

STOT, Repeated

Exposure (Category

1)

H372: Causes

damage to organs

through prolonged or

repeated exposure.

Aquatic, Acute

(Category 1)

H400: Very toxic to

aquatic life.

Aquatic, Chronic

(Category 1)

H410: Very toxic to

aquatic life with long

lasting effects.

Precautionary Statements: P202, P260, P273, P280, P301+P310, P302+P352+P312,

P305+P351+P338, P308+P313.[11]

Handling: Use personal protective equipment (PPE) including gloves and eyeshields.[8] Avoid

breathing vapors, mist, or gas.[9] Do not ingest or allow contact with skin and eyes.[9][11]

Handle under an inert atmosphere (e.g., argon or nitrogen).[1]

First Aid: In case of skin contact, wash off immediately with plenty of water for at least 15

minutes.[4] For eye contact, rinse immediately with plenty of water, also under the eyelids, for
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at least 15 minutes.[9] If inhaled, move to fresh air; provide artificial respiration if not breathing.

[4] If swallowed, do NOT induce vomiting and call a physician or poison control center

immediately.[4][9]

Synthesis of 2-(Tributylstannyl)thiophene
The most common method for synthesizing 2-(tributylstannyl)thiophene involves the lithiation

of a halothiophene followed by quenching with an organotin halide.[1][3]
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Synthesis Workflow for 2-(Tributylstannyl)thiophene

Reactants & Setup
Reaction Steps Workup & Purification

2-Bromothiophene
in Anhydrous THF

1. Cool Reactants
Flask cooled to -20 °C

under Argon atmosphere.

n-Butyllithium
(n-BuLi) in Hexane

2. Lithiation
Slowly add n-BuLi.

Maintain -20 °C for 1h.

Tributyltin Chloride
(Bu3SnCl)

3. Stannylation
Slowly add Bu3SnCl.

Maintain -20 °C for 1h.

4. Warm to RT
Allow to warm to room
temperature and stir

overnight.

5. Quench
Add deionized water.

6. Extraction
Extract with Dichloromethane

(3x).

7. Wash & Dry
Wash organic layers with
saturated saline. Dry over

anhydrous MgSO4.

8. Purify
Concentrate via rotary evaporation.

Purify by silica gel column
chromatography.

Product:
2-(Tributylstannyl)thiophene

(Colorless Liquid)

Stille Cross-Coupling Catalytic Cycle

Pd(0)L₂
(Active Catalyst)

R¹-Pd(II)L₂-X
(Oxidative Addition Complex)

 Oxidative
 Addition

R¹-Pd(II)L₂-R²

 Transmetalation

X-SnBu₃

 Reductive
 Elimination

R¹-R²
(Coupled Product)

R¹-X
(Organic Halide)

R²-SnBu₃
(Organostannane)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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